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Cat. No.: B069151 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Z-IETD-FMK is a highly selective and cell-permeable irreversible inhibitor of caspase-8.[1][2][3]

Caspase-8 is a critical initiator caspase in the extrinsic apoptosis pathway, making Z-IETD-FMK

an invaluable tool for studying apoptosis and related cellular processes. This document

provides detailed protocols for the preparation of stock solutions and working concentrations of

Z-IETD-FMK for use in various in vitro and in vivo experimental settings. The peptide sequence

IETD (Isoleucine-Glutamic acid-Threonine-Aspartic acid) is designed to preferentially bind to

the active site of caspase-8.[4] The N-terminus is protected by a benzyloxycarbonyl (Z) group,

which enhances cell permeability, while the C-terminal fluoromethyl ketone (FMK) group allows

for irreversible binding to the active site of the caspase.[5]

Chemical Properties and Solubility
A summary of the key chemical properties of Z-IETD-FMK is provided in the table below.
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Property Value Reference

Synonyms
Z-Ile-Glu(O-Me)-Thr-Asp(O-

Me)-FMK
[4]

Molecular Formula C₃₀H₄₃FN₄O₁₁ [4]

Molecular Weight 654.68 g/mol [4]

Purity ≥ 95% (UHPLC) [4]

Solubility Soluble in DMSO [2][5][6]

Stock Solution Preparation
Proper preparation and storage of the Z-IETD-FMK stock solution are crucial for maintaining its

activity and ensuring experimental reproducibility.

Materials:

Z-IETD-FMK (lyophilized powder)

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Sterile, nuclease-free microcentrifuge tubes

Protocol:

Reconstitution: Allow the vial of lyophilized Z-IETD-FMK to equilibrate to room temperature

before opening to prevent condensation. To prepare a 20 mM stock solution, reconstitute 1

mg of Z-IETD-FMK in 76.5 µL of high-purity DMSO.[5] For other concentrations, adjust the

volume of DMSO accordingly. For instance, to achieve a 5 mM stock solution from 1 mg of

powder, add 305.4 µL of DMSO. It is important to note that a pellet may not be visible in the

vial.[5]

Dissolution: Vortex the solution gently until the powder is completely dissolved. Sonication

can be used to aid dissolution if necessary.[2]
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Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to minimize freeze-thaw cycles. Store the aliquots at -20°C for up to 6

months or at -80°C for up to one year.[2][5] Lyophilized powder is stable for one year when

stored at -20°C to -70°C.[5]

Table 1: Stock Solution Preparation

Desired Stock
Concentration

Mass of Z-IETD-FMK Volume of DMSO to Add

5 mM 1 mg 305.4 µL

10 mM 1 mg 152.7 µL

20 mM 1 mg 76.5 µL

Working Concentration and Dilution
The optimal working concentration of Z-IETD-FMK can vary depending on the cell type,

experimental conditions, and the specific apoptotic stimulus being investigated.[5] It is

recommended to perform a dose-response experiment to determine the most effective

concentration for your specific assay.

General Guidelines:

In vitro cell culture assays: Typical working concentrations range from 1 µM to 100 µM.[4][5]

Final DMSO Concentration: The final concentration of DMSO in the cell culture medium

should be kept below 1.0% to avoid cellular toxicity.[5] It is advisable to include a solvent

control (vehicle control) in your experiments to account for any effects of DMSO.[5]

Protocol for Preparing Working Solutions:

Intermediate Dilution: Immediately before use, dilute the 20 mM stock solution to an

intermediate concentration (e.g., 1 mM or 2 mM) in a protein-containing buffer such as PBS

with 1% BSA or in cell culture medium supplemented with 5-10% fetal bovine serum.[5] This

helps to prevent precipitation of the inhibitor.
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Final Dilution: Add the appropriate volume of the intermediate dilution to your cell culture to

achieve the desired final working concentration.

Table 2: Example Dilutions for Cell Culture Experiments

Desired Final
Concentration

Volume of 1 mM
Intermediate Stock to add
to 1 mL of Media

Volume of 20 mM Stock to
add to 1 mL of Media

1 µM 1 µL 0.05 µL

10 µM 10 µL 0.5 µL

20 µM 20 µL 1 µL

50 µM 50 µL 2.5 µL

100 µM 100 µL 5 µL

Experimental Protocols
Inhibition of Apoptosis in Cell Culture
This protocol describes a general method for using Z-IETD-FMK to inhibit apoptosis induced by

an external stimulus.

Materials:

Cells of interest cultured in appropriate medium

Apoptosis-inducing agent (e.g., TNF-α, FasL)

Z-IETD-FMK stock solution

Cell viability assay (e.g., MTT, CellTiter-Glo)

Apoptosis detection assay (e.g., Annexin V/PI staining, Caspase-3/7 activity assay)

Protocol:
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Cell Seeding: Seed cells in a multi-well plate at a density appropriate for your assay and

allow them to adhere overnight.

Pre-treatment (Optional but Recommended): Pre-incubate the cells with various

concentrations of Z-IETD-FMK (e.g., 1, 10, 20, 50, 100 µM) for 1-2 hours before adding the

apoptotic stimulus.

Induction of Apoptosis: Add the apoptosis-inducing agent to the cell culture medium.

Incubation: Incubate the cells for a period sufficient to induce apoptosis (this will vary

depending on the cell type and stimulus).

Analysis: Assess the inhibition of apoptosis using a suitable method, such as measuring cell

viability or quantifying apoptotic markers.

Signaling Pathway and Experimental Workflow
Caspase-8 Mediated Apoptosis Pathway
Z-IETD-FMK acts by inhibiting caspase-8, a key initiator caspase in the extrinsic apoptosis

pathway. The following diagram illustrates this pathway.
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Caption: Caspase-8 signaling pathway inhibition by Z-IETD-FMK.
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Experimental Workflow for Apoptosis Inhibition Assay
The following diagram outlines a typical experimental workflow for assessing the inhibitory

effect of Z-IETD-FMK on apoptosis.
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Caption: Workflow for an apoptosis inhibition experiment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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